Cas no 2229401-98-1 (1-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}-1H-pyrazol-5-amine
• CAS No: 2229401-98-1
• MF: C₁₀H₁₀N₆
• MW: 214.226600170135
• CID: 5825943
• PubChem ID: 165656608
• Update Time: 2025-10-29

1-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}-1H-pyrazol-5-amine
• EN300-1750631
• 2229401-98-1
• 1-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}-1H-pyrazol-5-amine

• Inchi： 1S/C10H10N6/c1-15-9(11)5-7(13-15)8-6-10-12-3-2-4-16(10)14-8/h2-6H,11H2,1H3
• InChI Key： RHHYAORYLBUGOD-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=CC(C1C=C(N)N(C)N=1)=N2

Computed Properties

• Exact Mass: 214.09669434g/mol
• Monoisotopic Mass: 214.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74Ų

Additional information on 1-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}-1H-pyrazol-5-amine

1-Methyl-3-{Pyrazolo[1,5-a]pyrimidin-2-yl}-1H-pyrazol-5-amine (CAS No. 2229401-98-1): A Promising Compound in Medicinal Chemistry

1-Methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}-1H-pyrazol-5-amine, identified by CAS No. 2229401-98-1, represents a novel class of heterocyclic compounds with potential therapeutic applications in oncology and neurodegenerative diseases. This compound's unique molecular architecture, characterized by the fusion of pyrazole and pyrimidine rings, has garnered significant attention in recent years due to its ability to modulate key biological pathways. The pyrazolo[1,5-a]pyrimidin-2-yl substituent and the 1H-pyrazol-5-amine core are critical structural elements that contribute to its pharmacological profile. Recent studies have highlighted the compound's potential as a targeted therapy for solid tumors and its role in neuroprotective mechanisms.

The 1-methyl group in the 3-{pyrazolo[1,5-a]pyrimidin-2-yl} moiety plays a pivotal role in enhancing the compound's lipophilicity, which is essential for its ability to cross the blood-brain barrier. This property is particularly relevant for its application in treating Alzheimer's disease and Parkinson's disease, where neuroinflammation and oxidative stress are major contributors. The pyrazol-5-amine functional group is known to interact with metalloproteins and kinase enzymes, making this compound a potential candidate for targeted drug development.

Recent advancements in computational chemistry and structure-based drug design have facilitated the exploration of 1-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}-1H-pyrazol-5-amine's interactions with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Receptor 2) kinases, which are frequently overexpressed in non-small cell lung cancer (NSCLC) and breast cancer. The compound's ability to modulate these signaling pathways suggests its potential as a tyrosine kinase inhibitor (TKI).

Another significant finding from the 2023 study is the compound's antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This property is particularly relevant for its application in neurodegenerative disorders, where oxidative stress is a key pathological factor. The pyrazole ring in the molecule is known to enhance the compound's radical scavenging capacity, making it a promising candidate for neuroprotective therapy.

The pyrazolo[1,5-a]pyrimidin-2-yl substituent in the compound is also associated with anti-inflammatory effects. Research published in Pharmacological Research in 2023 indicated that this compound can inhibit the NF-κB signaling pathway, a key regulator of inflammatory responses. This property is particularly relevant for treating autoimmune diseases and chronic inflammation, where dysregulated immune responses are a hallmark. The 1H-pyrazol-5-amine core is believed to interact with pro-inflammatory cytokines, further enhancing its anti-inflammatory profile.

Additionally, the 1-methyl group in the compound may contribute to its metabolic stability, reducing the risk of drug metabolism-related side effects. This is crucial for the development of long-acting formulations that can maintain therapeutic concentrations over extended periods. The compound's metabolic profile has been studied in in vitro and in vivo models, showing minimal hepatic metabolism and renal excretion, which is advantageous for patients with liver or kidney dysfunction.

Despite its promising properties, further preclinical and clinical research is needed to fully elucidate the therapeutic potential of 1-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}-1H-pyrazol-5-amine. Ongoing studies are exploring its combination therapy potential with chemotherapy agents and targeted therapies to enhance its efficacy in treating resistant cancers. The compound's unique molecular structure also makes it a valuable candidate for drug repurposing and structure-based drug discovery efforts.

In conclusion, 1-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}-1H-pyrazol-5-amine (CAS No. 2229401-98-1) represents a promising advancement in medicinal chemistry. Its ability to modulate key biological pathways, combined with its potential for targeted therapy and neuroprotective applications, highlights its significance in the development of new therapeutic strategies. Continued research into this compound's mechanisms of action and pharmacological properties will be essential for its successful translation into clinical practice.